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Compound of Interest

Compound Name: 5-Isopropoxypicolinic acid

CAS No.: 832714-60-0

Cat. No.: B1288913

Get Quote

This guide provides an in-depth technical framework for the comprehensive spectroscopic

characterization of 5-isopropoxypicolinic acid, a key heterocyclic building block in medicinal

chemistry and materials science. For researchers, scientists, and drug development

professionals, verifying the identity, structure, and purity of such molecules is a non-negotiable

prerequisite for further investigation. This document outlines the theoretical basis, experimental

protocols, and expected data for Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared

(IR) spectroscopy, and Mass Spectrometry (MS), ensuring a self-validating system for

structural elucidation.

Molecular Structure and Overview
5-Isopropoxypicolinic acid is a derivative of picolinic acid, featuring an isopropoxy group at

the 5-position of the pyridine ring. Its structure combines an aromatic nitrogen heterocycle, a

carboxylic acid, and an ether linkage, each contributing distinct spectroscopic signatures.

Molecular Structure of 5-Isopropoxypicolinic Acid

Caption: Chemical structure of 5-isopropoxypicolinic acid.
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Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is the cornerstone for elucidating the carbon-hydrogen framework of

organic molecules. Both ¹H and ¹³C NMR are essential for the unambiguous assignment of the

structure.

Expertise & Experience: Causality in Experimental
Choices
The choice of a deuterated solvent is the first critical decision in NMR analysis. For 5-
isopropoxypicolinic acid, which possesses both polar (carboxylic acid) and non-polar

(isopropoxy, aromatic ring) characteristics, solubility can be challenging.

Chloroform-d (CDCl₃): A common starting point, it is relatively inexpensive and dissolves

many organic compounds.[1][2] However, the acidic proton of the carboxylic acid may

undergo rapid exchange, leading to a very broad or unobservable signal. Its residual solvent

peak at ~7.26 ppm can also interfere with aromatic signals.[3]

Dimethyl sulfoxide-d₆ (DMSO-d₆): An excellent choice for polar compounds and compounds

with exchangeable protons like carboxylic acids.[1] The acidic proton will typically appear as

a distinct, broad singlet at a high chemical shift (>10 ppm), confirming its presence. Its high

boiling point can make sample recovery difficult, but modern evaporation systems can

mitigate this issue.[1]

Methanol-d₄ (CD₃OD): Another polar solvent option. The carboxylic acid proton will

exchange with the deuterium of the solvent's hydroxyl group, causing the -COOH signal to

disappear. This can be used as a diagnostic experiment (by comparing spectra in CDCl₃ and

with a D₂O shake) to confirm the identity of the acidic proton.

For this guide, DMSO-d₆ is selected as the optimal solvent to ensure the observation of all

protons, including the crucial carboxylic acid proton.

Trustworthiness: Self-Validating Protocol for NMR
Analysis
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This protocol ensures reproducible and high-quality data.

Experimental Workflow: NMR Sample Preparation and Acquisition

Sample Preparation Data Acquisition Data Processing

Weigh 5-10 mg of
5-isopropoxypicolinic acid

Transfer to clean,
dry NMR tube

Add ~0.7 mL
of DMSO-d6

Vortex until
fully dissolved

Insert sample into
spectrometer Lock, Tune, Shim Acquire 1H Spectrum

(e.g., 16 scans)
Acquire 13C Spectrum

(e.g., 1024 scans) Fourier Transform Phase Correction Baseline Correction Integrate (1H)
Reference to TMS

Click to download full resolution via product page

Caption: Standard workflow for NMR analysis.

Step-by-Step Methodology:

Sample Preparation: Accurately weigh 5-10 mg of high-purity 5-isopropoxypicolinic acid
into a clean, dry NMR tube.[1]

Solvent Addition: Add approximately 0.7 mL of DMSO-d₆ containing 0.03% v/v

Tetramethylsilane (TMS) as an internal standard.

Dissolution: Securely cap the tube and vortex until the sample is completely dissolved.

Gentle warming may be required.

Instrument Setup: Insert the sample into the NMR spectrometer. Perform standard

instrument setup procedures: locking onto the deuterium signal of the solvent, tuning the

probe to the correct frequencies (¹H and ¹³C), and shimming the magnetic field to optimize

resolution.

¹H NMR Acquisition: Acquire the proton spectrum. A typical experiment involves 16-32 scans

for a sample of this concentration.

¹³C NMR Acquisition: Acquire the carbon spectrum. Due to the lower natural abundance of

¹³C, more scans (e.g., 1024 or more) are required to achieve a good signal-to-noise ratio.
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Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier

transformation, phase correction, and baseline correction. Reference the spectra by setting

the TMS peak to 0.00 ppm. For the ¹H spectrum, perform integration to determine the

relative number of protons for each signal.

Predicted ¹H and ¹³C NMR Spectral Data
The following tables summarize the expected spectral data based on the known effects of

substituents on the pyridine ring and standard chemical shift ranges.[4][5]

Table 1: Predicted ¹H NMR Data for 5-Isopropoxypicolinic Acid (in DMSO-d₆)
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Signal
Assignment

Predicted δ
(ppm)

Multiplicity Integration Rationale

-COOH > 13.0 broad singlet 1H

The acidic proton

of a carboxylic

acid in DMSO-d₆

typically appears

at a very high

chemical shift.[6]

H-6 ~8.5 - 8.7 doublet 1H

Proton α to the

pyridine nitrogen

is significantly

deshielded.[5] It

will be a doublet

due to coupling

with H-4.

H-4 ~7.9 - 8.1
doublet of

doublets
1H

Proton β to the

nitrogen and

ortho to the

isopropoxy

group. It will be

split by both H-6

and H-3.

H-3 ~7.4 - 7.6 doublet 1H

Proton β to the

nitrogen and

ortho to the

carboxylic acid

group. It will be a

doublet due to

coupling with H-

4.

-OCH(CH₃)₂ ~4.6 - 4.8 septet 1H The methine

proton of the

isopropoxy group

is deshielded by

the adjacent
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oxygen and will

be split into a

septet by the six

equivalent

methyl protons.

-OCH(CH₃)₂ ~1.3 - 1.4 doublet 6H

The six

equivalent

methyl protons of

the isopropoxy

group will appear

as a doublet due

to coupling with

the single

methine proton.

Table 2: Predicted ¹³C NMR Data for 5-Isopropoxypicolinic Acid (in DMSO-d₆)
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Signal Assignment Predicted δ (ppm) Rationale

-COOH ~165 - 170

The carbonyl carbon of a

carboxylic acid is highly

deshielded.[6]

C-5 ~155 - 160

The carbon atom directly

attached to the ether oxygen

(C-5) will be significantly

deshielded.

C-2 ~148 - 152

The carbon atom adjacent to

the nitrogen and attached to

the carboxylic acid group.

C-6 ~140 - 145

The carbon atom adjacent to

the nitrogen (C-6) is

deshielded.

C-4 ~120 - 125
Aromatic carbon chemical

shift.

C-3 ~115 - 120
Aromatic carbon chemical

shift.

-OCH(CH₃)₂ ~68 - 72

The methine carbon of the

isopropoxy group is deshielded

by the attached oxygen.

-OCH(CH₃)₂ ~21 - 23

The methyl carbons of the

isopropoxy group appear in the

typical aliphatic region.

Part 2: Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective technique for identifying the functional groups present

in a molecule. The key functional groups in 5-isopropoxypicolinic acid—carboxylic acid (O-H

and C=O), ether (C-O), and the aromatic ring (C=C and C-H)—each have characteristic

absorption frequencies.[7][8]
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Trustworthiness: Protocol for ATR-FTIR Analysis
Attenuated Total Reflectance (ATR) is the preferred method for acquiring IR spectra of solid

samples due to its minimal sample preparation requirements.[9][10]

Step-by-Step Methodology:

Background Scan: Ensure the ATR crystal (typically diamond) is clean. Take a background

spectrum of the empty crystal. This will be automatically subtracted from the sample

spectrum.

Sample Application: Place a small amount (a few milligrams) of the solid 5-
isopropoxypicolinic acid powder onto the crystal.

Apply Pressure: Use the built-in pressure clamp to ensure firm and even contact between

the sample and the crystal surface.[11]

Acquire Spectrum: Collect the sample spectrum. Typically, 16-32 scans are co-added to

produce a high-quality spectrum.

Cleaning: After analysis, release the pressure clamp, remove the sample, and clean the

crystal surface with a soft tissue dampened with a suitable solvent (e.g., isopropanol).

Predicted IR Absorption Data
Table 3: Predicted Characteristic IR Absorption Bands
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Wavenumber (cm⁻¹)
Functional Group &
Vibration Type

Expected Intensity &
Shape

3300 - 2500 O-H stretch (Carboxylic Acid)

Strong, very broad. This

broadness is a hallmark of the

hydrogen-bonded dimers

formed by carboxylic acids and

often overlaps with C-H

stretches.[7][12]

3100 - 3000 C-H stretch (Aromatic)

Medium to weak, sharp.

Absorptions above 3000 cm⁻¹

are characteristic of sp² C-H

bonds.[13]

3000 - 2850 C-H stretch (Aliphatic)

Medium, sharp. Absorptions

from the isopropoxy group's

sp³ C-H bonds.[13]

1760 - 1690 C=O stretch (Carboxylic Acid)

Strong, sharp. This is one of

the most intense and easily

identifiable peaks in the

spectrum.[7][14] Conjugation

with the pyridine ring may shift

this to the lower end of the

range.

1600 & 1475
C=C & C=N stretches

(Aromatic Ring)

Medium to weak, sharp. These

two bands are characteristic of

the pyridine ring system.[15]

1320 - 1210
C-O stretch (Carboxylic

Acid/Ether)

Strong. This region will contain

overlapping signals from the C-

O single bond of the carboxylic

acid and the aryl-alkyl ether

linkage.[7]
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950 - 910 O-H bend (Carboxylic Acid)

Medium, broad. This out-of-

plane bend is another

characteristic feature of

carboxylic acid dimers.[7]

Part 3: Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of the compound and offers structural

information through the analysis of its fragmentation patterns. Electrospray Ionization (ESI) is a

soft ionization technique well-suited for polar, relatively non-volatile molecules like 5-
isopropoxypicolinic acid.

Trustworthiness: Protocol for LC-MS (ESI) Analysis
Step-by-Step Methodology:

Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent

like methanol or acetonitrile/water.

Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe

pump or through a Liquid Chromatography (LC) system.

Ionization Mode: The analysis can be run in both positive and negative ion modes.

Positive Ion Mode [M+H]⁺: The pyridine nitrogen is basic and can be readily protonated.

Negative Ion Mode [M-H]⁻: The carboxylic acid is acidic and will be easily deprotonated.

Data Acquisition: Acquire the full scan mass spectrum over a relevant m/z range (e.g., 50-

500 amu).

Predicted Mass Spectrometry Data
The molecular formula of 5-isopropoxypicolinic acid is C₉H₁₁NO₃. The monoisotopic

molecular weight is 181.0739 g/mol .

Expected Molecular Ion (Positive Mode): m/z 182.0817 ([M+H]⁺)
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Expected Molecular Ion (Negative Mode): m/z 180.0661 ([M-H]⁻)

Key Fragmentation Pathways: The most likely fragmentation involves the loss of neutral

molecules from the molecular ion. For pyridine carboxylic acids, a common fragmentation is the

loss of CO₂ (44 Da) or the entire carboxylic acid group (45 Da).[16][17][18] The isopropoxy

group can also fragment.

Predicted Fragmentation in Positive Ion Mode ([M+H]⁺)

[M+H]⁺
m/z = 182

Loss of Propene
m/z = 140

- C₃H₆

Loss of CO₂

m/z = 138

- CO₂

Click to download full resolution via product page

Caption: Plausible fragmentation of the protonated molecule.

Loss of Propene (C₃H₆, 42.05 Da): A common fragmentation for isopropyl ethers can lead to

a fragment at m/z 140.

Loss of Carbon Dioxide (CO₂, 44.00 Da): Decarboxylation is a characteristic fragmentation of

protonated aromatic carboxylic acids, leading to a fragment at m/z 138.[19]

By combining the precise mass of the molecular ion with the logical fragmentation patterns

observed, the structure of 5-isopropoxypicolinic acid can be confirmed with a high degree of

confidence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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